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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzonitrile

Cat. No.: B1318791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Hydroxy-4-methylbenzonitrile, a key intermediate in various synthetic pathways. While

specific experimentally determined melting and boiling points for this compound are not readily

available in the cited literature, this document outlines the standardized experimental protocols

for their determination.

Physicochemical Data
A comprehensive search of available chemical databases did not yield specific experimentally

determined melting and boiling points for 3-Hydroxy-4-methylbenzonitrile. The following table

summarizes the available data for this compound and related isomers.

Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

3-Hydroxy-4-

methylbenzo

nitrile

3816-66-8 C₈H₇NO 133.15 Not available Not available

4-Hydroxy-3-

methylbenzo

nitrile

15777-70-5 C₈H₇NO 133.15 Not available Not available
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Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of

melting and boiling points of solid organic compounds like 3-Hydroxy-4-methylbenzonitrile.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid state. This

physical property is a crucial indicator of a compound's purity.[1]

Methodology: Capillary Method

This is a common and accurate method for determining the melting point of a crystalline solid.

[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[2]

Thermometer[2]

Mortar and pestle[1]

Spatula[1]

Procedure:

Sample Preparation: A small amount of the dry, crystalline 3-Hydroxy-4-methylbenzonitrile
is finely powdered using a mortar and pestle.[2]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.[3]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1318791?utm_src=pdf-body
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/product/b1318791?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The apparatus is heated at a steady and slow rate, typically 1-2°C per minute,

especially near the expected melting point.[2]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[1] A pure compound will typically

have a sharp melting range of 0.5-1°C.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For small quantities of a substance, a micro boiling point

determination method is employed.[4]

Methodology: Micro Boiling Point Determination

This method is suitable when only a small amount of the substance is available.[4][5]

Apparatus:

Small test tube or capillary tube[5]

Thermometer[5]

Inverted small capillary tube (fusion tube)[6]

Heating bath (e.g., Thiele tube with high-boiling point oil)[5]

Procedure:

Sample Preparation: A few drops of the liquid sample are placed into a small test tube.[5]

Apparatus Assembly: A smaller capillary tube, sealed at one end, is inverted and placed

inside the test tube containing the sample. This inverted tube traps a small amount of air.[6]

The test tube is then attached to a thermometer.

Heating: The assembly is heated in a heating bath. As the temperature rises, the air trapped

in the inverted capillary will expand and exit as a stream of bubbles.[5]
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Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the inverted capillary. At this point, the heating is stopped.[5]

Boiling Point Reading: The liquid will begin to cool, and the stream of bubbles will slow down

and eventually stop. The temperature at which the liquid just begins to enter the inverted

capillary tube is the boiling point of the substance.[5]

Logical Workflow: Synthesis of Related
Aminobenzonitriles
While a specific experimental protocol for the synthesis of 3-Hydroxy-4-methylbenzonitrile
was not found, the following diagram illustrates a common synthetic pathway for a structurally

related compound, 3-Amino-4-hydroxybenzonitrile, starting from 3-Hydroxy-4-nitrobenzonitrile.

This provides a logical workflow that could be conceptually analogous to potential synthetic

routes for the target compound.

3-Hydroxy-4-
nitrobenzonitrile

Reduction Reaction

Input

3-Amino-4-
hydroxybenzonitrile

Output

Reagents:
- Palladium hydroxide

- Hydrogen

Solvent:
- Ethanol

- N,N-dimethylformamide

Conditions:
- Room temperature

- Overnight

Click to download full resolution via product page
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Caption: Synthetic pathway for the reduction of 3-Hydroxy-4-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1318791?utm_src=pdf-custom-synthesis
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://studylib.net/doc/8131875/experiment-2--organic-chemistry-i-
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://chemtips.wordpress.com/2013/07/22/determining-boiling-points-on-the-microscale/
https://www.benchchem.com/product/b1318791#3-hydroxy-4-methylbenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/product/b1318791#3-hydroxy-4-methylbenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/product/b1318791#3-hydroxy-4-methylbenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/product/b1318791#3-hydroxy-4-methylbenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1318791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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